2-Pyridinecarboxylic acid,4-(1-piperazinyl)-,hydrazide

• Molecular Formula: C10H15N5O
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 4-piperazin-1-ylpyridine-2-carbohydrazide
• InChI: InChI=1S/C10H15N5O/c11-14-10(16)9-7-8(1-2-13-9)15-5-3-12-4-6-15/h1-2,7,12H,3-6,11H2,(H,14,16)
• InChI Key: MKIMEFCRZHIESY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=NC=C2)C(=O)NN

Description

2-Pyridinecarboxylic acid,4-(1-piperazinyl)-,hydrazide is a useful research compound. Its molecular formula is C10H15N5O and its molecular weight is 221.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloropyridine-2-carboxylic acid hydrazide (9.37 g), piperazine (20.0 g) and sodium bicarbonate (15 g) in n-butanol (120 ml) was heated under reflux with stirring for 18 hours and then cooled and filtered. The filtrate was evaporated and the residue was chromatographed on silica gel. Elution with a mixture of chloroform, ethanol and concentrated aqueous ammonia solution (50:50:1) gave the product as a solid (8.10 g), m.p. 212°-217° C. (decomp.).